Dimethyl Carbonate Dimethyl Carbonate Dimethyl carbonate appears as a clear, colorless liquid with a pleasant odor. Denser than water and slightly soluble in water. Vapors are heavier than air. Used to make other chemicals and as a special purpose solvent.
Dimethyl carbonate is a carbonate ester that is carbonic acid in which both hydrogens are replaced by methyl groups. A flammable, colourless liquid (m.p. 2-4℃, b.p. 90℃) with a characterstic ester-like odour, it is used as a 'green' methylating agent and as a solvent. It has a role as a solvent and a reagent.
Dimethyl carbonate, also known as DMC or methyl carbonic acid, belongs to the class of organic compounds known as carbonic acid diesters. Carbonic acid diesters are compounds comprising the carbonic acid diester functional group. Dimethyl carbonate exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, dimethyl carbonate is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 616-38-6
VCID: VC0041878
InChI: InChI=1S/C3H6O3/c1-5-3(4)6-2/h1-2H3
SMILES: COC(=O)OC
Molecular Formula: C3H6O3
H3COCOOCH3
C3H6O3
Molecular Weight: 90.08 g/mol

Dimethyl Carbonate

CAS No.: 616-38-6

Reference Standards

VCID: VC0041878

Molecular Formula: C3H6O3
H3COCOOCH3
C3H6O3

Molecular Weight: 90.08 g/mol

Dimethyl Carbonate - 616-38-6

CAS No. 616-38-6
Product Name Dimethyl Carbonate
Molecular Formula C3H6O3
H3COCOOCH3
C3H6O3
Molecular Weight 90.08 g/mol
IUPAC Name dimethyl carbonate
Standard InChI InChI=1S/C3H6O3/c1-5-3(4)6-2/h1-2H3
Standard InChIKey IEJIGPNLZYLLBP-UHFFFAOYSA-N
SMILES COC(=O)OC
Canonical SMILES COC(=O)OC
Boiling Point 90.5 °C
90 °C
Colorform Colorless liquid
Density 1.0636 g/cu cm at 25 °C
Relative density (water = 1): 1.07
Flash Point 31 °F (NFPA, 2010)
14 °C (Closed cup)
18 °C (Open cup)
18 °C o.c.
Melting Point 3.0 °C
0.5 °C
0.5°C
3 °C
Physical Description Dimethyl carbonate appears as a clear, colorless liquid with a pleasant odor. Denser than water and slightly soluble in water. Vapors are heavier than air. Used to make other chemicals and as a special purpose solvent.
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Description Dimethyl carbonate appears as a clear, colorless liquid with a pleasant odor. Denser than water and slightly soluble in water. Vapors are heavier than air. Used to make other chemicals and as a special purpose solvent.
Dimethyl carbonate is a carbonate ester that is carbonic acid in which both hydrogens are replaced by methyl groups. A flammable, colourless liquid (m.p. 2-4℃, b.p. 90℃) with a characterstic ester-like odour, it is used as a 'green' methylating agent and as a solvent. It has a role as a solvent and a reagent.
Dimethyl carbonate, also known as DMC or methyl carbonic acid, belongs to the class of organic compounds known as carbonic acid diesters. Carbonic acid diesters are compounds comprising the carbonic acid diester functional group. Dimethyl carbonate exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, dimethyl carbonate is primarily located in the cytoplasm.
Solubility In water, 1.38X10+5 mg/L at 25 °C (est)
Miscible with alcohol and ether
Miscible with acids and alkalies; stable in the presence of water; soluble in most organic solvents
Soluble in oxygenated solvents
Solubility in water: none
Synonyms dimethyl carbonate
methyl carbonate
methyl carbonate, 11C-labeled
methyl carbonate, hexachloroantimonate (1-)
methyl carbonate, hexachloroantimonate (1-) (2:1)
Vapor Density Relative vapor density (air = 1): 3.1
Vapor Pressure 55.40 mmHg
55.364 mm Hg at 25 °C
Vapor pressure, kPa at 25 °C: 7.4
PubChem Compound 12021
Last Modified Nov 11 2021
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